N-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]cyclohexanecarboxamide

• Molecular Formula: C16H20FN3O
• Molecular Weight: 289.35 g/mol
• IUPAC Name: N-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]cyclohexanecarboxamide
• InChI: InChI=1S/C16H20FN3O/c17-12-6-7-13-14(10-12)20-15(19-13)8-9-18-16(21)11-4-2-1-3-5-11/h6-7,10-11H,1-5,8-9H2,(H,18,21)(H,19,20)
• InChI Key: GOCHCXMJIOKDGW-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C(=O)NCCC2=NC3=C(N2)C=C(C=C3)F

Description

N-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]cyclohexanecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a benzimidazole derivative, which has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]cyclohexanecarboxamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of enzymes involved in DNA replication and cell division, leading to the inhibition of cancer cell growth. The compound has also been found to inhibit the activity of viral enzymes, leading to the inhibition of viral replication.
Biochemical and Physiological Effects:
N-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]cyclohexanecarboxamide has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and inhibit the activity of viral enzymes. The compound has also been found to exhibit antibacterial and antifungal activities.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]cyclohexanecarboxamide in lab experiments is its potential applications in the field of medicine. The compound has been found to exhibit various biological activities, making it a promising candidate for the development of new drugs. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the study of N-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]cyclohexanecarboxamide. One area of research is the development of new drugs based on this compound. Another area of research is the investigation of the compound's potential as a fluorescent probe for the detection of metal ions. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicine.

Synthesis Methods

The synthesis of N-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]cyclohexanecarboxamide involves the reaction of 6-fluoro-1H-benzimidazole-2-carboxylic acid with cyclohexylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting product is then treated with N,N-dimethylformamide (DMF) and acetic anhydride to obtain the final product.

Scientific Research Applications

N-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]cyclohexanecarboxamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anticancer, antiviral, and antimicrobial activities. The compound has also been investigated for its potential use as a fluorescent probe for the detection of metal ions.